Cas no 1799807-10-5 (5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile)
1799807-10-5 structure
Product Name:5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile
CAS No:1799807-10-5
MF:C7H6N2O
MW:134.13534116745
CID:4903672
Update Time:2023-08-21
5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-5-methylpicolinonitrile
- CC1=C(O)N=C(C=C1)C#N
- 5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile
-
- Inchi: 1S/C7H6N2O/c1-5-2-3-6(4-8)9-7(5)10/h2-3H,1H3,(H,9,10)
- InChI Key: RLIBWIBETIALEZ-UHFFFAOYSA-N
- SMILES: O=C1C(C)=CC=C(C#N)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 277
- XLogP3: 0.5
- Topological Polar Surface Area: 52.9
5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008896-250mg |
6-Hydroxy-5-methylpicolinonitrile |
1799807-10-5 | 95% | 250mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A029008896-1g |
6-Hydroxy-5-methylpicolinonitrile |
1799807-10-5 | 95% | 1g |
$3,184.50 | 2022-04-02 |
5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1799807-10-5 (5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk